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Compound of Interest

Compound Name: Methyl 4-(2-hydroxyethyl)benzoate

Cat. No.: B1317693 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical reagents is paramount. This document provides immediate and essential

safety protocols, operational plans, and disposal guidance for Methyl 4-(2-
hydroxyethyl)benzoate, ensuring the well-being of laboratory personnel and the integrity of

research.

Chemical Identifier:

CAS Number: 46190-45-8

Molecular Formula: C₁₀H₁₂O₃

Synonyms: Benzoic acid, 4-(2-hydroxyethyl)-, methyl ester

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 4-(2-hydroxyethyl)benzoate is classified as harmful if swallowed. Adherence to the

following PPE guidelines is mandatory to minimize exposure risk.
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles

Must be worn at all times in the

laboratory. Use chemical

safety goggles for complete

seal when splash hazards

exist.

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Inspect

gloves for integrity before each

use.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

against skin contact. For larger

quantities, a chemical-resistant

apron may be appropriate.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dusts or aerosols may be

generated, a NIOSH-approved

respirator is recommended.

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Protocol

If Swallowed
Immediately call a POISON CENTER or doctor.

[1] Rinse mouth. Do NOT induce vomiting.[1]

In Case of Skin Contact

Take off immediately all contaminated clothing.

[1] Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.[1]

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

If Inhaled

Remove person to fresh air and keep

comfortable for breathing.[1] Get medical

advice/attention if you feel unwell.[1]

Safe Handling and Storage
Proper handling and storage procedures are essential to prevent accidents and maintain

chemical integrity.

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[2]

Use only in a well-ventilated area, preferably in a chemical fume hood.[2]

Keep away from heat, sparks, and open flames.[1]

Do not eat, drink, or smoke when using this product.[2]

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.
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Store locked up.[1]

Incompatible materials to avoid are strong oxidizing agents.

Disposal Plan
Proper disposal of Methyl 4-(2-hydroxyethyl)benzoate and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal:

Dispose of contents and container in accordance with local, regional, and national

regulations.

Unused Methyl 4-(2-hydroxyethyl)benzoate should be treated as chemical waste.

Do not dispose of down the drain.

Contaminated PPE:

Contaminated gloves and other disposable PPE should be collected in a designated waste

container for hazardous materials.

Non-disposable PPE should be decontaminated according to standard laboratory

procedures.

Experimental Workflow
The following diagram outlines the standard workflow for the safe handling of Methyl 4-(2-
hydroxyethyl)benzoate from receipt to disposal, minimizing the risk of exposure and

contamination.
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Safe Handling Workflow for Methyl 4-(2-hydroxyethyl)benzoate
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Caption: Workflow for the safe handling of Methyl 4-(2-hydroxyethyl)benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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